Cas no 1097897-25-0 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• CAS No: 1097897-25-0
• MF: C₁₉H₂₁N₃O₃S₃
• MW: 435.583340406418
• CID: 6265757
• PubChem ID: 16826299
• Update Time: 2025-10-31

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide
• AKOS024631538
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• F2254-0269
• 1097897-25-0

• Inchi： 1S/C19H21N3O3S3/c1-12-10-13(2)17-15(11-12)27-19(20-17)21-18(23)14-6-3-4-8-22(14)28(24,25)16-7-5-9-26-16/h5,7,9-11,14H,3-4,6,8H2,1-2H3,(H,20,21,23)
• InChI Key： OMHVQRKRIGZGLW-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1C(NC1=NC2C(C)=CC(C)=CC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 435.07450506g/mol
• Monoisotopic Mass: 435.07450506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide

N-(4,6-Dimethyl-1,3-Benzothiazol-2-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-2-Carboxamide: A Comprehensive Overview

The compound N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide (CAS No. 1097897-25-0) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.

The molecular structure of this compound is characterized by a benzothiazole core, which is a well-known scaffold in medicinal chemistry due to its versatility and ability to interact with multiple biological targets. The benzothiazole ring is substituted with two methyl groups at the 4 and 6 positions, enhancing its stability and pharmacokinetic properties. Additionally, the molecule incorporates a thiophene-2-sulfonyl group attached to a piperidine ring, which further contributes to its bioactivity and selectivity.

Recent research has focused on the sulfonamide functionality of this compound, which plays a critical role in modulating its pharmacodynamic properties. The sulfonamide group is known to enhance hydrogen bonding capabilities, thereby improving the compound's ability to bind to target proteins. This feature has been exploited in designing novel inhibitors for kinase enzymes, which are key players in cellular signaling pathways associated with diseases such as cancer.

One of the most notable advancements involving this compound is its application in anti-inflammatory therapies. Studies have demonstrated that it exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammation. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), this compound shows reduced gastrointestinal toxicity, making it a safer alternative for long-term use.

Moreover, the piperidine ring in the molecule has been implicated in enhancing the compound's ability to cross the blood-brain barrier (BBB). This property makes it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that it can modulate key pathways involved in neuroprotection and synaptic plasticity.

The synthesis of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for large-scale production.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles and moderate clearance rates, suggesting that it could be administered orally with acceptable bioavailability. However, further studies are required to optimize its half-life and reduce potential off-target effects.

Looking ahead, ongoing research is exploring the potential of this compound as a multitarget drug, capable of simultaneously inhibiting multiple enzymes or receptors involved in complex disease pathologies. Its ability to modulate both inflammatory and neurodegenerative pathways positions it as a versatile tool in precision medicine.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features, combined with cutting-edge research findings, underscore its potential as a novel therapeutic agent across diverse disease areas. As research continues to unravel its full spectrum of biological activities, this compound stands at the forefront of innovative drug development.